Cas no 98009-60-0 (3-(1H-Imidazol-1-yl)butanoic acid)

3-(1H-Imidazol-1-yl)butanoic acid structure
98009-60-0 structure
Product Name:3-(1H-Imidazol-1-yl)butanoic acid
CAS No:98009-60-0
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD00749150
CID:1075595
PubChem ID:3101198
Update Time:2025-04-20

3-(1H-Imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-Imidazol-1-yl)butanoic acid
    • DTXSID10389232
    • 98009-60-0
    • AKOS016041730
    • 3-(1H-IMIDAZOL-1-YL)BUTANOICACID
    • Z431537246
    • HMS1608C16
    • AKOS000301335
    • 3-imidazol-1-ylbutanoic acid
    • 3-imidazolylbutanoic acid
    • MFCD00749150
    • LS-09426
    • F2130-0200
    • 3-Imidazol-1-yl-butyric acid
    • EN300-152607
    • 3-(Imidazol-1-yl)butyric acid
    • G22097
    • ALBB-027404
    • 3-(imidazol-1-yl)butanoic acid
    • 1H-imidazole-1-propanoic acid, beta-methyl-
    • STL443721
    • MDL： MFCD00749150
    • Inchi： 1S/C7H10N2O2/c1-6(4-7(10)11)9-3-2-8-5-9/h2-3,5-6H,4H2,1H3,(H,10,11)
    • InChI Key： HLJDXGSNNOEKJD-UHFFFAOYSA-N
    • SMILES： OC(CC(C)N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 55.1Ų

3-(1H-Imidazol-1-yl)butanoic acid Pricemore >>

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3-(1H-Imidazol-1-yl)butanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98009-60-0)3-(1H-Imidazol-1-yl)butanoic acid
Order Number:A1196060
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:29
Price ($):327.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:98009-60-0)3-(1H-Imidazol-1-yl)butanoic acid
A1196060
Purity:99%
Quantity:5g
Price ($):327.0
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